Cas no 1427013-88-4 (Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate
• CAS No: 1427013-88-4
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 5189757
• Update Time: 2025-08-05

Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-chloro-1-(cyclopropylmethyl)-, ethyl ester

• Inchi： 1S/C10H14ClN3O2/c1-2-16-10(15)8-7(11)9(12)14(13-8)5-6-3-4-6/h6H,2-5,12H2,1H3
• InChI Key： IGZYAJDGSGFFTL-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(N)=C(Cl)C(C(OCC)=O)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 398.3±37.0 °C at 760 mmHg

Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate

Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate (CAS No. 1427013-88-4): A Comprehensive Overview

Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate (CAS No. 1427013-88-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate is composed of a pyrazole core, an amino group, a chlorine atom, and an ethyl ester moiety. The cyclopropylmethyl substituent adds to its complexity and contributes to its unique pharmacological properties. This combination of functional groups provides a robust platform for exploring its potential in drug discovery and development.

Recent studies have highlighted the importance of pyrazole derivatives in the development of drugs with diverse therapeutic applications. For instance, pyrazoles have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the amino group in Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors.

The chlorine atom in the structure plays a significant role in modulating the compound's lipophilicity and electronic properties. This can influence its absorption, distribution, metabolism, and excretion (ADME) profile, making it an attractive candidate for optimization in drug design. The ethyl ester moiety can be hydrolyzed in vivo to release the corresponding carboxylic acid, which may have different pharmacological activities compared to the parent compound.

In the context of medicinal chemistry, Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have shown that this compound exhibits promising activity against various disease models. For example, it has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory disorders.

Furthermore, the cyclopropylmethyl substituent has been shown to enhance the compound's metabolic stability and reduce its susceptibility to degradation by hepatic enzymes. This property is particularly important for improving the oral bioavailability and extending the half-life of the drug in vivo.

The versatility of Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate extends beyond its use as a standalone therapeutic agent. It can also serve as a valuable building block for synthesizing more complex molecules with enhanced biological activities. Chemists can modify various parts of the molecule to fine-tune its properties and optimize its performance for specific therapeutic applications.

In addition to its potential therapeutic uses, Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate has been explored for its utility as a research tool. Its unique structural features make it an excellent probe for studying protein-ligand interactions and elucidating the mechanisms of action of related compounds. This can provide valuable insights into the design of more effective drugs with improved safety profiles.

The synthesis of Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, facilitating its broader application in both academic and industrial settings.

In conclusion, Ethyl 5-amino-4-chloro-1-(cyclopropylmethyl)pyrazole-3-carboxylate (CAS No. 1427013-88-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent or research tool.